Cas no 1393590-52-7 (2-(azidomethyl)-4-methoxypyridine)

• Product Name: 2-(azidomethyl)-4-methoxypyridine
• CAS No: 1393590-52-7
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 6277770
• PubChem ID: 123857246
• Update Time: 2025-05-23

2-(azidomethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-4-methoxypyridine
• 1393590-52-7
• EN300-1836560

• Inchi： 1S/C7H8N4O/c1-12-7-2-3-9-6(4-7)5-10-11-8/h2-4H,5H2,1H3
• InChI Key： WJXAJMQANFZZSM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(CN=[N+]=[N-])C=1

Computed Properties

• Exact Mass: 164.06981089g/mol
• Monoisotopic Mass: 164.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.5Ų

Additional information on 2-(azidomethyl)-4-methoxypyridine

2-(Azidomethyl)-4-methoxypyridine: A Comprehensive Overview

The compound 2-(azidomethyl)-4-methoxypyridine, identified by the CAS number 1393590-52-7, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic compounds known as pyridines, which are aromatic heterocycles with a nitrogen atom in the ring. The presence of an azidomethyl group (-CH₂N₃) at the 2-position and a methoxy group (-OCH₃) at the 4-position introduces unique chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the importance of 2-(azidomethyl)-4-methoxypyridine in the field of medicinal chemistry. The azide group is known for its reactivity in click chemistry reactions, particularly in the formation of triazoles, which are stable and bioactive moieties. This makes the compound a promising candidate for drug design, where it can serve as a building block for creating complex molecular architectures with desired pharmacological properties. Researchers have explored its potential in developing new anti-cancer agents, leveraging its ability to form covalent bonds with specific biological targets.

In addition to its medicinal applications, 2-(azidomethyl)-4-methoxypyridine has shown promise in materials science. The methoxy group imparts electron-donating properties to the molecule, enhancing its ability to participate in π-π interactions. This characteristic is advantageous in the synthesis of functional materials, such as conductive polymers and self-healing materials. Recent advancements in polymer chemistry have demonstrated how this compound can be integrated into polymer networks to improve their mechanical and electronic properties.

The synthesis of 2-(azidomethyl)-4-methoxypyridine involves a multi-step process that typically begins with the preparation of 4-methoxypyridine. This intermediate is then subjected to alkylation reactions to introduce the azidomethyl group. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical and material applications. The use of advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has been instrumental in confirming the structure and purity of the final product.

The unique combination of functional groups in 2-(azidomethyl)-4-methoxypyridine also makes it an attractive candidate for catalytic applications. The azide group can act as a directing group in organocatalysis, facilitating selective transformations of organic substrates. Recent studies have explored its role as a catalyst in asymmetric synthesis, where it has demonstrated remarkable efficiency in promoting enantioselective reactions. This opens up new possibilities for its use in green chemistry and sustainable chemical processes.

In conclusion, 2-(azidomethyl)-4-methoxypyridine, with its CAS number 1393590-52-7, stands out as a versatile compound with diverse applications across multiple disciplines. Its reactivity, structural versatility, and compatibility with modern synthetic methods make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing scientific innovation.